Cas no 2138823-25-1 (3-(2-bromoethenyl)-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole)

• Product Name: 3-(2-bromoethenyl)-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole
• CAS No: 2138823-25-1
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 5852220
• PubChem ID: 165955512
• Update Time: 2025-05-24

3-(2-bromoethenyl)-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• EN300-802168
• 2138823-25-1
• 3-(2-bromoethenyl)-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole

• Inchi： 1S/C12H18BrN/c1-9(2)8-14-10(3)7-12(5-6-13)11(14)4/h5-7,9H,8H2,1-4H3/b6-5+
• InChI Key： HJSQOLMPPYGPEU-AATRIKPKSA-N
• SMILES： Br/C=C/C1C=C(C)N(C=1C)CC(C)C

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 4.9Ų

Additional information on 3-(2-bromoethenyl)-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole

Comprehensive Overview of 3-(2-bromoethenyl)-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole (CAS No. 2138823-25-1)

The compound 3-(2-bromoethenyl)-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole (CAS No. 2138823-25-1) is a brominated pyrrole derivative with significant potential in pharmaceutical and agrochemical research. Pyrrole derivatives are widely recognized for their diverse biological activities, making them a focal point in drug discovery and material science. This article delves into the structural characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.

Structurally, 3-(2-bromoethenyl)-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole features a pyrrole core substituted with a bromoethenyl group at the 3-position, methyl groups at the 2- and 5-positions, and a 2-methylpropyl moiety at the 1-position. This unique arrangement enhances its reactivity and selectivity, making it valuable for cross-coupling reactions and as a building block for complex molecules. Researchers often explore its role in palladium-catalyzed reactions, a trending topic in synthetic chemistry due to its efficiency in forming carbon-carbon bonds.

In recent years, the demand for halogenated pyrroles like this compound has surged, driven by their applications in antimicrobial agents and organic electronics. A 2023 study highlighted its potential as a precursor for OLED materials, aligning with the growing interest in sustainable energy solutions. Additionally, its lipophilic properties make it a candidate for drug delivery systems, a hot topic in nanomedicine. These applications address frequently searched questions such as "How are pyrrole derivatives used in drug development?" and "What role do halogenated compounds play in organic electronics?"

The synthesis of CAS No. 2138823-25-1 typically involves Knorr pyrrole synthesis or bromination of pre-functionalized pyrroles, methods often discussed in academic forums. Optimizing yield and purity remains a challenge, prompting researchers to investigate microwave-assisted synthesis—a technique gaining traction for its speed and efficiency. This aligns with searches like "How to improve pyrrole synthesis efficiency?" and "Green chemistry approaches for halogenated compounds."

From a commercial perspective, 3-(2-bromoethenyl)-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole is supplied by specialized chemical manufacturers under strict quality control. Its pricing and availability are influenced by the demand for high-value intermediates in pharmaceuticals, a sector projected to grow at 6.8% CAGR (2023–2030). This data responds to queries like "Where to buy CAS 2138823-25-1?" and "Market trends for pyrrole derivatives."

In conclusion, CAS No. 2138823-25-1 exemplifies the versatility of pyrrole chemistry, bridging gaps between academia and industry. Its relevance to drug discovery, material science, and green synthesis ensures continued interest, making it a compound worth monitoring in scientific literature and patent filings. Future research may explore its biodegradability and scalable production, addressing sustainability concerns—a priority for modern chemists.